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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available scientific information on

Erythrocentauric acid, a naturally occurring coumarin derivative. Despite its identification and

isolation, detailed research on its derivatives, specific biological activities, and mechanisms of

action remains limited in publicly accessible scientific literature. This document outlines its

basic characteristics and the pharmacological context of its natural source.

Core Characteristics of Erythrocentauric Acid
Erythrocentauric acid is a natural compound classified under the coumarin family.[1] It has

been isolated from the roots of the medicinal plant Gentiana macrophylla Pall.[2]

Physicochemical Properties
The fundamental physicochemical properties of Erythrocentauric acid are summarized in the

table below. This data is primarily derived from computational models and entries in chemical

databases.
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Property Value Source

Molecular Formula C₁₀H₈O₄ PubChem[3]

Molecular Weight 192.17 g/mol PubChem[3]

IUPAC Name

1-oxo-3,4-

dihydroisochromene-5-

carboxylic acid

PubChem[3]

Synonyms

90921-13-4, 5-

Isochromancarboxylic acid, 1-

oxo-, 3,4-Dihydro-1-oxo-1H-2-

benzopyran-5-carboxylic acid

PubChem[3]

Density 1.4±0.1 g/cm³ BOC Sciences[1]

Erythrocentauric Acid Derivatives
Extensive searches of scientific databases did not yield specific information on the synthesis or

biological evaluation of derivatives of Erythrocentauric acid. The development of analogs and

the exploration of structure-activity relationships (SAR) for this compound appear to be

uncharted areas of research.

Biological Activity and Pharmacological Context
There is a significant lack of specific data on the biological activities and mechanism of action

of Erythrocentauric acid itself.

The source plant, Gentiana macrophylla, has a history of use in traditional medicine and has

been investigated for various pharmacological properties.[1][3] Modern studies on Gentiana

macrophylla extracts and its other constituents, such as gentiopicroside and swertiamarin, have

revealed a range of biological effects, including anti-inflammatory, antioxidant, and

hepatoprotective activities.[3] However, it is crucial to note that these activities are attributed to

the whole plant extract or other specific compounds, and not explicitly to Erythrocentauric
acid.

No specific signaling pathways modulated by Erythrocentauric acid have been identified in

the reviewed literature.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

Erythrocentauric acid and its derivatives are not readily available in the public domain. The

isolation of Erythrocentauric acid from Gentiana macrophylla has been described in the

context of phytochemical analysis, typically involving chromatographic techniques.[1]

A general workflow for the isolation and characterization of natural products like

Erythrocentauric acid is depicted below.

Plant Material (Gentiana macrophylla roots) Extraction Chromatographic Fractionation Isolation of Pure Compound Structure Elucidation

Click to download full resolution via product page

General workflow for natural product isolation.

Future Research Directions
The current body of knowledge on Erythrocentauric acid is limited to its basic chemical

identity and natural occurrence. This presents a clear opportunity for further research in the

following areas:

Synthesis of Erythrocentauric Acid and its Derivatives: Development of synthetic routes

would enable the production of sufficient quantities for comprehensive biological screening

and the creation of novel analogs.

Biological Screening: A broad-based biological screening of Erythrocentauric acid is

warranted to identify potential therapeutic activities.

Mechanism of Action Studies: Should biological activity be identified, subsequent studies to

elucidate the underlying mechanism of action and identify molecular targets and signaling

pathways would be essential.

In conclusion, Erythrocentauric acid represents a natural product with a defined structure but

a largely unexplored pharmacological profile. The information presented in this guide highlights
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the significant gaps in the scientific literature regarding its derivatives, biological functions, and

mechanisms of action, underscoring the potential for future research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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